Cas no 92814-00-1 (1-Bromomethyl-4-methyl-2,3,5,6-tetrafluorobenzene)

• Product Name: 1-Bromomethyl-4-methyl-2,3,5,6-tetrafluorobenzene
• CAS No: 92814-00-1
• MF: C₈H₅BrF₄
• MW: 257.02291560173
• MDL: MFCD03001155
• CID: 91060
• PubChem ID: 2778368
• Update Time: 2025-05-23

1-Bromomethyl-4-methyl-2,3,5,6-tetrafluorobenzene Chemical and Physical Properties

Names and Identifiers

• 1-Bromomethyl-4-methyl-2,3,5,6-tetrafluorobenzene
• 4-Methyl-2,3,5,6-tetrafluorobenzyl bromide
• 2,3,5,6-Tetrafluoro-4-methylbenzyl bromide
• 1-(Bromomethyl)-2,3,5,6-tetrafluoro-4-methylbenzene
• 1-bromomethyl-2,3,5,6-tetrafluoro-4-methylbenzene
• 4-METHYL-2,3,5,6-TETRAFLUOROBENZYLBROMIDE
• JGBVMYAEIPKDQB-UHFFFAOYSA-N
• 92814-00-1
• SCHEMBL1785552
• FT-0619001
• EN300-8164647
• ?4-METHYL-2,3,5,6-TETRAFLUOROBENZYL BROMIDE
• 1-(bromomethyl)-2,3,5,6-tetrakis(fluoranyl)-4-methyl-benzene
• A844354
• AS-67577
• AKOS015842206
• 2,3,5,6-Tetrafluoro-4-methylbenzylbromide
• 4-Methyl-2,3,5,6-tetrafluorobenzyl bromide, 97%
• DTXSID50380884
• 1-(bromomethyl)-2,3,5,6-tetrafluoro-4-methyl-benzene
• STK504222
• 4-(Bromomethyl)-2,3,5,6-tetrafluorotoluene, alpha-Bromo-2,3,5,6-tetrafluoro-p-xylene, 1-(Bromomethyl)-4-methyl-2,3,5,6-tetrafluorobenzene

• MDL： MFCD03001155
• Inchi： 1S/C8H5BrF4/c1-3-5(10)7(12)4(2-9)8(13)6(3)11/h2H2,1H3
• InChI Key： JGBVMYAEIPKDQB-UHFFFAOYSA-N
• SMILES： BrCC1C(=C(C(C)=C(C=1F)F)F)F
• BRN： 5003900

Computed Properties

• Exact Mass: 255.95100
• Monoisotopic Mass: 255.951
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 0
• Heavy Atom Count: 13
• Rotatable Bond Count: 1
• Complexity: 162
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Surface Charge: 0
• Tautomer Count: nothing
• XLogP3: 3.2
• Topological Polar Surface Area: 0A^2

Experimental Properties

• Color/Form: White powder
• Density: 1.69
• Melting Point: 38.5-42.5 °C(lit.)
• Boiling Point: 49°C 0,4mm
• Flash Point: 199 °F
• PSA: 0.00000
• LogP: 3.44630
• Solubility: Insoluble in water
• Sensitiveness: Lachrymatory

1-Bromomethyl-4-methyl-2,3,5,6-tetrafluorobenzene Security Information

• Hazard Statement： Corrosive/Lachrymatory
• Hazardous Material transportation number：UN 3261 8/PG 2
• WGK Germany：3
• Hazard Category Code： 34
• Safety Instruction： S7-S23-S26-S36/37/39-S45
• Hazardous Material Identification：
• Safety Term：8
• Packing Group：II
• Risk Phrases：R34
• HazardClass：8
• PackingGroup：II

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Benzyl halides Benzyl bromides

Additional information on 1-Bromomethyl-4-methyl-2,3,5,6-tetrafluorobenzene

1-Bromomethyl-4-methyl-2,3,5,6-tetrafluorobenzene: A Comprehensive Overview

1-Bromomethyl-4-methyl-2,3,5,6-tetrafluorobenzene, also known by its CAS number 92814-00-1, is a highly fluorinated aromatic compound with significant applications in various fields of organic chemistry. This compound is characterized by its unique structure, which includes a bromomethyl group attached to the benzene ring at position 1 and a methyl group at position 4. The remaining positions (2, 3, 5, and 6) are occupied by fluorine atoms, making it a tetrafluorinated derivative. This combination of substituents imparts distinctive chemical properties that make it valuable in research and industrial settings.

The synthesis of 1-Bromomethyl-4-methyl-2,3,5,6-tetrafluorobenzene typically involves multi-step processes that require precise control over reaction conditions. Recent advancements in fluorination techniques have enabled more efficient and selective methods for preparing such highly substituted aromatic compounds. For instance, the use of electrophilic fluorination strategies has been optimized to minimize side reactions and improve yield. These methods often involve the use of fluorinating agents such as electrofluorination or N-fluoropyridinium reagents, which are well-suited for introducing multiple fluorine atoms onto the aromatic ring.

In terms of applications, 1-Bromomethyl-4-methyl-2,3,5,6-tetrafluorobenzene has found utility in the development of novel pharmaceutical agents. The presence of multiple fluorine atoms enhances the compound's lipophilicity and bioavailability, making it an attractive scaffold for drug design. Recent studies have explored its potential as a precursor for constructing complex heterocyclic structures that exhibit promising pharmacological activities. For example, researchers have utilized this compound as a building block for synthesizing inhibitors targeting specific enzymes involved in cancer pathways.

Beyond pharmaceuticals, this compound is also employed in materials science to create advanced polymers and coatings with enhanced thermal stability and chemical resistance. The bromomethyl group serves as a reactive site for polymerization reactions, enabling the formation of cross-linked materials with tailored properties. Recent breakthroughs in polymer chemistry have leveraged the unique reactivity of this compound to develop high-performance materials for aerospace and electronics industries.

The chemical stability of 1-Bromomethyl-4-methyl-2,3,5,6-tetrafluorobenzene under various conditions has been extensively studied to ensure its safe handling and storage. Research indicates that the compound exhibits remarkable thermal stability up to 200°C under inert atmospheres. However, exposure to strong oxidizing agents or prolonged heating can lead to decomposition products that require careful characterization.

In conclusion, 1-Bromomethyl-4-methyl-2,3,5,6-tetrafluorobenzene (CAS No: 92814-00-1) stands out as a versatile building block in modern organic synthesis. Its unique structure and chemical properties continue to drive innovative applications across diverse disciplines. As research progresses and new synthetic methodologies emerge, this compound is expected to play an even more pivotal role in advancing both academic and industrial endeavors.